Cas no 70289-30-4 (NISTC70289304)

• Product Name: NISTC70289304
• CAS No: 70289-30-4
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• MDL: MFCD00025563
• CID: 858869
• PubChem ID: 144411
• Update Time: 2025-04-19

NISTC70289304 Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenoxy)propan-2-amine
• 1-(4-Bromophenoxy)-2-propanamine
• 2-propanamine, 1-(4-bromophenoxy)-
• Ethylamine, 1-(p-bromophenoxymethyl)-,
• VCA28930
• 70289-30-4
• AB90873
• AKOS016046545
• 1-(2-Aminopropoxy)-4-bromobenzene
• DTXSID90990502
• AKOS002673246
• C78409
• SCHEMBL16622968
• NISTC70289304

• MDL： MFCD00025563
• Inchi： 1S/C9H12BrNO/c1-7(11)6-12-9-4-2-8(10)3-5-9/h2-5,7H,6,11H2,1H3
• InChI Key： YUTZZDODRVJTBD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OCC(C)N

Computed Properties

• Exact Mass: 229.01026
• Monoisotopic Mass: 229.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers